molecular formula C19H26N2O3 B5852176 ethyl 2-isopropyl-3-{[(2-phenylcyclopropyl)carbonyl]hydrazono}butanoate

ethyl 2-isopropyl-3-{[(2-phenylcyclopropyl)carbonyl]hydrazono}butanoate

Cat. No. B5852176
M. Wt: 330.4 g/mol
InChI Key: CHCWYMNYPFSZEB-DEDYPNTBSA-N
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Description

Ethyl 2-isopropyl-3-{[(2-phenylcyclopropyl)carbonyl]hydrazono}butanoate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as EPC and has a molecular formula of C22H28N2O3.

Mechanism of Action

The mechanism of action of EPC is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and receptors in the body. EPC has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) enzyme, which is involved in the production of inflammatory mediators. EPC also binds to the mu-opioid receptor, which is involved in the regulation of pain perception.
Biochemical and Physiological Effects:
EPC has been shown to exhibit various biochemical and physiological effects in animal models. In a study conducted on rats, EPC was found to exhibit anti-inflammatory and analgesic effects. EPC also exhibited a protective effect against liver damage induced by carbon tetrachloride. In another study, EPC was found to exhibit antidiabetic effects by reducing blood glucose levels in diabetic rats.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EPC in lab experiments is its high purity and stability. EPC has a purity of over 98%, which makes it ideal for use in various experiments. However, one of the limitations of using EPC is its cost. EPC is a relatively expensive compound, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on EPC. One of the future directions is to study the potential of EPC as a drug candidate for the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease. Another future direction is to study the mechanism of action of EPC in more detail to understand its effects on the body. Additionally, researchers can explore the use of EPC as a building block for the synthesis of new materials with unique properties.
Conclusion:
In conclusion, EPC is a chemical compound that has potential applications in various fields, including medicinal chemistry, pharmacology, and material science. The synthesis method of EPC involves the reaction between 2-phenylcyclopropanecarboxylic acid hydrazide and ethyl 2-isopropylacetoacetate. EPC has been shown to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the development of new painkillers. EPC also has potential applications in the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease. However, the high cost of EPC may limit its use in certain experiments.

Synthesis Methods

The synthesis of EPC involves the reaction between 2-phenylcyclopropanecarboxylic acid hydrazide and ethyl 2-isopropylacetoacetate in the presence of acetic acid. The resulting product is then treated with acetic anhydride to obtain EPC. This method has been optimized to produce a high yield of EPC with a purity of over 98%.

Scientific Research Applications

EPC has potential applications in various fields, including medicinal chemistry, pharmacology, and material science. In medicinal chemistry, EPC has been studied as a potential drug candidate for the treatment of various diseases such as cancer, diabetes, and Alzheimer's disease. In pharmacology, EPC has been shown to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the development of new painkillers. In material science, EPC has been used as a building block for the synthesis of new materials with unique properties.

properties

IUPAC Name

ethyl 3-methyl-2-[(E)-C-methyl-N-[(2-phenylcyclopropanecarbonyl)amino]carbonimidoyl]butanoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H26N2O3/c1-5-24-19(23)17(12(2)3)13(4)20-21-18(22)16-11-15(16)14-9-7-6-8-10-14/h6-10,12,15-17H,5,11H2,1-4H3,(H,21,22)/b20-13+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CHCWYMNYPFSZEB-DEDYPNTBSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C(C(C)C)C(=NNC(=O)C1CC1C2=CC=CC=C2)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCOC(=O)C(C(C)C)/C(=N/NC(=O)C1CC1C2=CC=CC=C2)/C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H26N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

330.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Isopropyl-3-[(2-phenyl-cyclopropanecarbonyl)-hydrazono]-butyric acid ethyl ester

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